Cas no 13437-24-6 (1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-
• CAS No: 13437-24-6
• MF: C₃₉H₃₃N₉
• MW: 627.739626646042
• CID: 95808
• PubChem ID: 15207011
• Update Time: 2025-04-18

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-
• 2-N,4-N,6-N-tris(4-anilinophenyl)-1,3,5-triazine-2,4,6-triamine
• N~2~,N~4~,N~6~-Tris(4-anilinophenyl)-1,3,5-triazine-2,4,6-triamine
• 13437-24-6
• SCHEMBL18123046
• DTXSID90570000

• Inchi： 1S/C39H33N9/c1-4-10-28(11-5-1)40-31-16-22-34(23-17-31)43-37-46-38(44-35-24-18-32(19-25-35)41-29-12-6-2-7-13-29)48-39(47-37)45-36-26-20-33(21-27-36)42-30-14-8-3-9-15-30/h1-27,40-42H,(H3,43,44,45,46,47,48)
• InChI Key： XZXZSHXRXHQXCD-UHFFFAOYSA-N
• SMILES： N(C1N=C(N=C(N=1)NC1C=CC(=CC=1)NC1C=CC=CC=1)NC1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 627.28589209g/mol
• Monoisotopic Mass: 627.28589209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 111Ų